Ethyl 1-(2-chloroethyl)-5-methylpyrazole-4-carboxylate

• IUPAC Name: ethyl 1-(2-chloroethyl)-5-methylpyrazole-4-carboxylate
• InChI: InChI=1S/C9H13ClN2O2/c1-3-14-9(13)8-6-11-12(5-4-10)7(8)2/h6H,3-5H2,1-2H3
• InChI Key: SXGCPIJBZYOXJA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)CCCl)C
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol

Description

This compound is an ester derivative of pyrazole. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The presence of the ester group (carboxylate) and the 2-chloroethyl group could potentially make this compound reactive and useful in various chemical reactions.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it might involve the reaction of a suitable pyrazole compound with a 2-chloroethyl carboxylate. The Williamson Ether Synthesis could be a potential method for forming the ether linkage.

Molecular Structure Analysis

The molecular structure would likely consist of a pyrazole ring substituted with a methyl group at the 5-position and a 2-chloroethyl ester group at the 1-position.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions due to the presence of the ester and chloroethyl groups. For example, the ester group could undergo hydrolysis, aminolysis, reduction, and transesterification reactions. The chloroethyl group could potentially participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Generally, esters have a pleasant smell and are less dense than water. The presence of the chloroethyl group might make the compound more reactive.

Mechanism of Action

The mechanism of action would depend on the specific context in which this compound is used. For instance, if used as a reagent in a chemical reaction, its mechanism of action would involve the participation of its functional groups (ester and chloroethyl) in the reaction.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. It’s important to use personal protective equipment and follow standard safety protocols when handling chemical substances.

Future Directions

The potential applications and future directions for this compound would depend on its reactivity and the properties conferred by its functional groups. It could potentially be used in the synthesis of other organic compounds, pharmaceuticals, or materials.